Cas no 99365-26-1 (Bolusanthin)
Bolusanthin structure
Product Name:Bolusanthin
CAS No:99365-26-1
MF:C16H14O7
MW:318.278165340424
CID:816100
PubChem ID:188524
Update Time:2024-03-01
Bolusanthin Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,2,3-dihydro-3,5,7-trihydroxy-3-(3-hydroxy-4-methoxyphenyl)- (9CI)
- Bolusanthin
- 2,3-Dihydro-5,7-dihydroxy-3-(3-hydroxy-4-methoxyphenyl)-4H-1-benzopyran-4-one
- 3,5,7-trihydroxy-3-(3-hydroxy-4-methoxyphenyl)-2H-chromen-4-one
- 3,5,7,3'-Tetrahydroxy-4'-methoxyisoflavone
- LMPK12050510
- 3,5,7-trihydroxy-3-(3-hydroxy-4-methoxyphenyl)-2,3-dihydro-4H-chromen-4-one
- 3,5,7-Trihydroxy-3-(3-hydroxy-4-methoxyphenyl)-2,3-dihydro-4H-1-benzopyran-4-one
- 3,5,7-trihydroxy-3-(3-hydroxy-4-methoxyphenyl)-3,4-dihydro-2H-1-benzopyran-4-one
- CHEBI:187979
- 99365-26-1
- 3,5,7-Trihydroxy-3-(3-hydroxy-4-methoxyphenyl)chroman-4-one
- DTXSID90912729
-
- Inchi: 1S/C16H14O7/c1-22-12-3-2-8(4-10(12)18)16(21)7-23-13-6-9(17)5-11(19)14(13)15(16)20/h2-6,17-19,21H,7H2,1H3
- InChI Key: XCIMIGGTZKYBOR-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=C(C=2C(C(C2C=CC(=C(C=2)O)OC)(C1)O)=O)O)O
Computed Properties
- Exact Mass: 318.074
- Monoisotopic Mass: 318.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 116
- XLogP3: 1.8
Experimental Properties
- Density: 1.3128 (rough estimate)
- Melting Point: 227.5°C
- Boiling Point: 403.32°C (rough estimate)
- Flash Point: 246.9°C
- Refractive Index: 1.4795 (estimate)
Bolusanthin Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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